Cas no 1352231-84-5 (2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone)

• Product Name: 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone
• CAS No: 1352231-84-5
• MF: C₉H₆Cl₂F₂O
• MW: 239.046147823334
• MDL: MFCD20920498
• CID: 5217775
• PubChem ID: 91658445
• Update Time: 2026-03-06

2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone

• MDL： MFCD20920498
• Inchi： 1S/C9H6Cl2F2O/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： VJYRZXMBSZYHLX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C(Cl)=C1)C(Cl)(F)F

Computed Properties

• Exact Mass: 237.9763765g/mol
• Monoisotopic Mass: 237.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone

Comprehensive Analysis of 2-Chloro-1-(3-Chloro-4-Methylphenyl)-2,2-Difluoroethanone (CAS No. 1352231-84-5)

2-Chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone (CAS 1352231-84-5) is a specialized fluorinated aromatic ketone derivative gaining attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethanone backbone and chloro-methylphenyl substitution pattern, exhibits remarkable stability and reactivity, making it a valuable intermediate in modern synthetic chemistry. Researchers are increasingly exploring its potential in designing novel bioactive molecules, particularly in the development of targeted therapies and crop protection agents.

The molecular structure of 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone features two strategically placed chlorine atoms and a geminal difluoro group, which significantly influence its electronic properties and metabolic stability. This configuration has shown promise in addressing current challenges in drug discovery, such as improving compound bioavailability and overcoming resistance mechanisms. The 4-methylphenyl moiety contributes to enhanced lipophilicity, a property highly sought after in CNS-targeting pharmaceuticals and lipid-soluble agricultural formulations.

Recent studies highlight the compound's versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig aminations, which are pivotal in constructing complex molecular architectures. The presence of both chloro and difluoro functional groups allows for selective transformations, enabling medicinal chemists to create diverse molecular libraries from this single scaffold. This adaptability positions CAS 1352231-84-5 as a key building block in fragment-based drug design approaches.

From an environmental perspective, the difluoroethanone core demonstrates improved metabolic profiles compared to traditional analogs, addressing growing concerns about compound persistence in ecosystems. This characteristic aligns with current trends in green chemistry and sustainable agrochemical development. The compound's balanced polarity, conferred by its chloro and methyl substituents, contributes to optimal soil mobility and plant uptake characteristics in agricultural applications.

Analytical characterization of 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone typically involves advanced techniques such as LC-MS/MS and ¹⁹F NMR spectroscopy. The distinct fluorine signals provide excellent markers for reaction monitoring and metabolic studies. Recent advancements in fluorine chemistry have further increased interest in this compound, particularly for PET tracer development and fluorine-containing drug candidates.

The synthetic accessibility of CAS 1352231-84-5 from commercially available precursors makes it attractive for industrial-scale applications. Current optimization efforts focus on developing more atom-economical routes to this intermediate, reducing waste generation while maintaining high yields. These improvements respond to the pharmaceutical industry's growing emphasis on process greenness and cost-effectiveness in API manufacturing.

In material science applications, the difluoroethanone moiety demonstrates interesting photophysical properties when incorporated into conjugated systems. Researchers are investigating its potential in organic electronic materials, particularly as electron-accepting components in OLEDs and photovoltaic devices. The compound's ability to influence charge transport characteristics makes it valuable for designing next-generation optoelectronic materials.

Stability studies indicate that 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone maintains excellent shelf life under standard storage conditions, an important consideration for inventory management in chemical supply chains. The crystalline nature of the compound facilitates purification and handling processes, contributing to its growing popularity as a research chemical.

As regulatory landscapes evolve, the environmental fate of fluorinated compounds like CAS 1352231-84-5 receives increased scrutiny. Recent biodegradation studies suggest favorable degradation pathways under certain conditions, supporting its potential for sustainable applications. This data is crucial for companies navigating REACH and other chemical compliance frameworks.

The future outlook for 2-chloro-1-(3-chloro-4-methylphenyl)-2,2-difluoroethanone appears promising, with ongoing research exploring its incorporation into novel antimicrobial agents and enzyme inhibitors. Its structural features address several contemporary drug design challenges, including blood-brain barrier penetration and target selectivity. The compound's versatility ensures its continued relevance across multiple chemistry-driven industries.